Cas no 2227784-12-3 ((2S)-4-(2,6-difluorophenyl)butan-2-ol)

• Product Name: (2S)-4-(2,6-difluorophenyl)butan-2-ol
• CAS No: 2227784-12-3
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 6204318
• PubChem ID: 165651658
• Update Time: 2025-10-31

(2S)-4-(2,6-difluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,6-difluorophenyl)butan-2-ol
• EN300-1814400
• 2227784-12-3

• Inchi： 1S/C10H12F2O/c1-7(13)5-6-8-9(11)3-2-4-10(8)12/h2-4,7,13H,5-6H2,1H3/t7-/m0/s1
• InChI Key： FUDHSDCFOZTYRS-ZETCQYMHSA-N
• SMILES： FC1C=CC=C(C=1CC[C@H](C)O)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2,6-difluorophenyl)butan-2-ol

Research Brief on (2S)-4-(2,6-difluorophenyl)butan-2-ol (CAS: 2227784-12-3): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, (2S)-4-(2,6-difluorophenyl)butan-2-ol (CAS: 2227784-12-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral secondary alcohol, characterized by its 2,6-difluorophenyl substituent, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. The compound's unique structural features, including its stereochemistry and fluorine substitution pattern, contribute to its bioactivity and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of (2S)-4-(2,6-difluorophenyl)butan-2-ol derivatives to enhance their pharmacological profiles. A 2023 publication in the Journal of Medicinal Chemistry reported the development of novel analogs with improved selectivity for GABA_A receptor subtypes, suggesting potential applications in neurological disorders. The research team employed a combination of computational modeling and structure-activity relationship (SAR) studies to identify key structural modifications that influence receptor binding affinity and subtype specificity.

Another significant advancement involves the application of (2S)-4-(2,6-difluorophenyl)butan-2-ol as a chiral building block in asymmetric synthesis. Researchers have developed efficient catalytic methods for its production, with recent work demonstrating enantioselective reduction protocols using novel transition metal catalysts. These synthetic approaches have achieved excellent enantiomeric excess (ee > 99%) and high yields, making the compound more accessible for both research and potential commercial applications.

Pharmacokinetic studies of (2S)-4-(2,6-difluorophenyl)butan-2-ol have revealed favorable absorption and distribution properties, with particular attention paid to its blood-brain barrier permeability. A 2024 preclinical study published in ACS Chemical Neuroscience demonstrated that fluorination at the 2,6-positions significantly enhances metabolic stability compared to non-fluorinated analogs, while maintaining desirable physicochemical properties for CNS-targeted therapeutics.

The safety profile of (2S)-4-(2,6-difluorophenyl)butan-2-ol has been investigated in recent toxicological assessments. Preliminary results from in vitro and in vivo studies indicate a favorable therapeutic window, with no significant off-target effects observed at pharmacologically relevant concentrations. However, researchers emphasize the need for more comprehensive long-term toxicity studies before clinical translation can be considered.

Emerging applications of (2S)-4-(2,6-difluorophenyl)butan-2-ol extend beyond traditional medicinal chemistry. Recent work has explored its use as a molecular probe for studying protein-ligand interactions, particularly in fluorinated environments. The compound's fluorine atoms serve as useful NMR probes, enabling researchers to investigate binding mechanisms and conformational changes in target proteins with unprecedented detail.

Future research directions for (2S)-4-(2,6-difluorophenyl)butan-2-ol include the development of radiolabeled versions for PET imaging applications and the exploration of its potential as a scaffold for multifunctional drug design. The compound's versatility and demonstrated biological activity position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.